Cas no 100129-68-8 (2-(2-Chloroethyl)aminoethyl Benzoate hydrochloride)

• Product Name: 2-(2-Chloroethyl)aminoethyl Benzoate hydrochloride
• CAS No: 100129-68-8
• MF: C₁₁H₁₅Cl₂NO₂
• MW: 264.148301362991
• CID: 2860745
• PubChem ID: 24188136
• Update Time: 2025-05-24

2-(2-Chloroethyl)aminoethyl Benzoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-benzoyloxy-2-(2-chloro-ethylamino)-ethane, hydrochloride
• 1-Benzoyloxy-2-(2-chlor-aethylamino)-aethan, Hydrochlorid;
• SB81328
• NSC-72399
• 100129-68-8
• BS-26353
• 2-[(2-CHLOROETHYL)AMINO]ETHYLBENZOATEHCL
• 2-(2-chloroethylamino)ethyl benzoate;hydrochloride
• NSC72399
• 2-[(2-CHLOROETHYL)AMINO]ETHYL BENZOATE HCL
• 2-[(2-CHLOROETHYL)AMINO]ETHYL BENZOATE HYDROCHLORIDE
• 2-(2-Chloroethyl)aminoethyl Benzoate hydrochloride

• Inchi： 1S/C11H14ClNO2.ClH/c12-6-7-13-8-9-15-11(14)10-4-2-1-3-5-10;/h1-5,13H,6-9H2;1H
• InChI Key： GTYWFUWYPFQLKF-UHFFFAOYSA-N
• SMILES： ClCCNCCOC(C1C=CC=CC=1)=O.Cl

Computed Properties

• Exact Mass: 263.04800
• Monoisotopic Mass: 263.0479841Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 181
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33000
• LogP: 2.86470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 2-(2-Chloroethyl)aminoethyl Benzoate hydrochloride

Introduction to 2-(2-Chloroethyl)aminoethyl Benzoate hydrochloride (CAS No. 100129-68-8)

2-(2-Chloroethyl)aminoethyl Benzoate hydrochloride (CAS No. 100129-68-8) is a chemical compound that has garnered significant attention in the fields of pharmacology and organic chemistry. This compound is a benzoate derivative with a unique structure that includes a chloroethyl group and an aminoethyl chain, which contributes to its diverse applications in drug development and chemical synthesis. Recent advancements in chemical research have further highlighted its potential in therapeutic interventions, particularly in the modulation of cellular signaling pathways and enzyme activity.

The molecular structure of 2-(2-Chloroethyl)aminoethyl Benzoate hydrochloride is characterized by a benzoate moiety linked to an aminoethyl group, which is further substituted with a chloroethyl side chain. This structural arrangement imparts the compound with unique physicochemical properties, including solubility in organic solvents and the ability to form hydrogen bonds. These properties make it an ideal candidate for exploring its role as a bioactive molecule in various biological systems.

Recent studies have focused on the pharmacokinetic profile of CAS No. 100129-68-8, revealing its potential for targeted drug delivery systems. Researchers have demonstrated that the compound exhibits favorable absorption characteristics in preclinical models, suggesting its suitability for oral or parenteral administration. Furthermore, its metabolic stability has been evaluated, providing insights into its potential as a lead compound for drug development.

In terms of therapeutic applications, 2-(2-Chloroethyl)aminoethyl Benzoate hydrochloride has shown promise in modulating key enzymes involved in inflammatory pathways. For instance, studies have indicated its ability to inhibit cyclooxygenase (COX) enzymes, which are central to inflammation and pain signaling. This finding aligns with the growing interest in developing non-steroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects.

Another area of active research involves the exploration of CAS No. 100129-68-8 as a potential anticancer agent. Preclinical data suggest that the compound may interfere with tumor cell proliferation by targeting specific oncogenic pathways. Its ability to induce apoptosis in cancer cells has been documented, making it a compelling candidate for further investigation in oncology research.

The synthesis of 2-(2-Chloroethyl)aminoethyl Benzoate hydrochloride involves multi-step organic reactions, including nucleophilic substitution and esterification processes. Recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing this compound, reducing environmental impact while maintaining high yields.

In conclusion, CAS No. 100129-68-8, or 2-(2-Chloroethyl)aminoethyl Benzoate hydrochloride, represents a versatile chemical entity with significant potential in drug discovery and development. Its unique structure, coupled with emerging research findings, positions it as a valuable tool for addressing unmet medical needs across various therapeutic areas.